2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide

• IUPAC Name: 2-[2-(naphthalen-2-ylamino)-2-oxoethyl]sulfanyl-N-(4-nitrophenyl)acetamide
• InChI: InChI=1S/C20H17N3O4S/c24-19(21-16-7-9-18(10-8-16)23(26)27)12-28-13-20(25)22-17-6-5-14-3-1-2-4-15(14)11-17/h1-11H,12-13H2,(H,21,24)(H,22,25)
• InChI Key: CWCPVQCHJTZGBP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CSCC(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H17N3O4S
• Molecular Weight: 395.4 g/mol

Description

2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide, also known as NATOA, is a compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. NATOA belongs to the class of thioamides and has been shown to exhibit promising biological activities, making it a subject of interest in various research areas.

Mechanism of Action

The mechanism of action of 2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide is not yet fully understood. It is believed that 2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide exerts its biological effects by modulating various signaling pathways in cells, including the MAPK/ERK pathway and the NF-κB pathway. Additionally, 2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide has been shown to interact with various cellular targets, including enzymes and receptors, leading to its biological effects.
Biochemical and Physiological Effects:
2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide has been shown to exhibit various biochemical and physiological effects, including its ability to induce apoptosis, inhibit cell proliferation, and modulate immune responses. Additionally, 2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide has been shown to possess antioxidant properties, making it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide in lab experiments is its relatively low toxicity, making it a safe compound for use in in vitro and in vivo studies. Additionally, its ease of synthesis and purification make it a readily available compound for research purposes. However, one of the limitations of using 2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide in lab experiments is its limited solubility in aqueous solutions, which can hinder its use in certain experimental designs.

Future Directions

There are several future directions for research on 2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide. One potential area of research is the development of 2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide-based therapeutics for the treatment of cancer and inflammatory diseases. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide and to identify its cellular targets. Finally, the development of novel synthesis methods for 2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide may lead to the discovery of more potent analogs with improved biological activities.
Conclusion:
In conclusion, 2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide is a promising compound with potential therapeutic applications in various diseases. Its ease of synthesis and low toxicity make it an attractive candidate for use in lab experiments. Further research is needed to fully elucidate its mechanism of action and to develop novel therapeutics based on this compound.

Synthesis Methods

The synthesis of 2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide involves the reaction of 2-naphthylamine with 2-chloroethyl isothiocyanate, followed by the reaction of the resulting product with 4-nitrophenylacetic acid. The final product is obtained through a series of purification steps, including recrystallization and column chromatography.

Scientific Research Applications

2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide has been studied extensively for its potential therapeutic applications in various diseases, including cancer, diabetes, and inflammation. Several studies have demonstrated its anticancer properties, including its ability to induce apoptosis and inhibit cell proliferation in cancer cells. Additionally, 2-{[2-(2-naphthylamino)-2-oxoethyl]thio}-N-(4-nitrophenyl)acetamide has been shown to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.